Cas no 126026-42-4 (6H-Dibenzo[b,d]pyran-6-one,7-hydroxy-2,9-dimethoxy-4-methyl-)

• Product Name: 6H-Dibenzo[b,d]pyran-6-one,7-hydroxy-2,9-dimethoxy-4-methyl-
• CAS No: 126026-42-4
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 150703
• Update Time: 2024-03-01

6H-Dibenzo[b,d]pyran-6-one,7-hydroxy-2,9-dimethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-6-one,7-hydroxy-2,9-dimethoxy-4-methyl-
• Sabilactone
• 6H-Dibenzo[b,d]pyran-6-one, 7-hydroxy-2,9-dimethoxy-4-methyl-

• Inchi： 1S/C16H14O5/c1-8-4-9(19-2)6-12-11-5-10(20-3)7-13(17)14(11)16(18)21-15(8)12/h4-7,17H,1-3H3
• InChI Key： KVXUOBIXFSVRHK-UHFFFAOYSA-N
• SMILES： C12=C(C)C=C(OC)C=C1C1=CC(OC)=CC(O)=C1C(=O)O2

Computed Properties

• Exact Mass: 286.08412

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 522.3±50.0 °C(Predicted)
• PSA: 64.99
• pka: 7.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives